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Compound of Interest

Compound Name: 3,4-Dimethyl-2-pentanone

Cat. No.: B3384585 Get Quote

An In-depth Technical Guide to the Physical Properties of 3,4-Dimethyl-2-pentanone

This technical guide provides a comprehensive overview of the core physical properties of 3,4-
Dimethyl-2-pentanone, tailored for researchers, scientists, and professionals in drug

development. This document presents quantitative data in a structured format, details relevant

experimental protocols, and includes a visual representation of an experimental workflow.

Core Physical Properties
3,4-Dimethyl-2-pentanone is an organic compound with the chemical formula C7H14O.[1][2]

[3] Understanding its physical properties is crucial for its application in various scientific and

industrial fields.

Quantitative Data Summary
The key physical properties of 3,4-Dimethyl-2-pentanone are summarized in the table below

for easy reference and comparison.
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Property Value Source

Molecular Weight 114.19 g/mol PubChem[1], NIST[2]

Boiling Point 135 °C (408 K)
Chemical Synthesis

Database[3], NIST[2]

Melting Point Not Applicable
Chemical Synthesis

Database[3]

Density 0.819 g/mL
Chemical Synthesis

Database[3]

Refractive Index 1.4097
Chemical Synthesis

Database[3]

Solubility
Slightly soluble in water;

Soluble in organic solvents

General Ketone Properties[4]

[5][6][7]

Experimental Protocols
Detailed methodologies for the determination of the key physical properties of 3,4-Dimethyl-2-
pentanone are outlined below.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point is the distillation

method.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer
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Heating mantle

Boiling chips

Procedure:

Place a small volume of 3,4-Dimethyl-2-pentanone into the distillation flask, along with a

few boiling chips to ensure smooth boiling.

Set up the distillation apparatus with the thermometer bulb positioned just below the side

arm of the distillation flask to accurately measure the temperature of the vapor.

Begin heating the flask gently with the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor rises and enters the

condenser.

The boiling point is the temperature at which the vapor and liquid are in equilibrium,

observed as a constant temperature reading on the thermometer while the liquid is distilling.

Record the temperature at which a steady distillation rate is achieved. This temperature is

the boiling point of the liquid.

Determination of Density
The density of a liquid is its mass per unit volume. It can be determined accurately using a

pycnometer or by simply measuring the mass of a known volume.

Apparatus:

Graduated cylinder or volumetric flask

Analytical balance

Procedure:

Measure the mass of a clean, dry graduated cylinder or volumetric flask using an analytical

balance.
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Carefully add a known volume of 3,4-Dimethyl-2-pentanone to the graduated cylinder or

volumetric flask. Record the volume.

Measure the total mass of the container and the liquid.

Subtract the mass of the empty container from the total mass to find the mass of the liquid.

Calculate the density by dividing the mass of the liquid by its volume (Density = Mass /

Volume).

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property of a substance and can be

measured using a refractometer.

Apparatus:

Abbe refractometer

Dropper

Constant temperature water bath (optional, for high precision)

Procedure:

Calibrate the Abbe refractometer using a standard sample with a known refractive index,

such as distilled water.

Ensure the prism of the refractometer is clean and dry.

Using a dropper, place a few drops of 3,4-Dimethyl-2-pentanone onto the surface of the

prism.

Close the prism and allow the sample to spread evenly.

Look through the eyepiece and adjust the control knob until the boundary line between the

light and dark fields is sharp and centered in the crosshairs.
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Read the refractive index value from the scale. For accurate measurements, the temperature

should be controlled and recorded, as the refractive index is temperature-dependent.

Mandatory Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point of 3,4-Dimethyl-2-pentanone.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3384585?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethyl-2-pentanone
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethyl-2-pentanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C565786&Mask=4
https://www.chemsynthesis.com/base/chemical-structure-16111.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Aldehydes_and_Ketones/Properties_of_Aldehydes_and_Ketones/Properties_of_Aldehydes_and_Ketones
https://learn.openochem.org/learn/second-semester-topics/aldehydes-and-ketones/physical-properties-of-ketones-and-aldehydes
https://learn.openochem.org/learn/second-semester-topics/aldehydes-and-ketones/physical-properties-of-ketones-and-aldehydes
https://byjus.com/chemistry/physical-properties-of-aldehydes-and-ketones/
https://www.ck12.org/flexi/chemistry/aldehydes-and-ketones/are-aldehydes-and-ketones-soluble-in-water/
https://www.benchchem.com/product/b3384585#3-4-dimethyl-2-pentanone-physical-properties
https://www.benchchem.com/product/b3384585#3-4-dimethyl-2-pentanone-physical-properties
https://www.benchchem.com/product/b3384585#3-4-dimethyl-2-pentanone-physical-properties
https://www.benchchem.com/product/b3384585#3-4-dimethyl-2-pentanone-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3384585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3384585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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